Cas no 62406-69-3 (Benzenamine, 2,3,6-trichloro-4-nitro-)

Benzenamine, 2,3,6-trichloro-4-nitro- structure
62406-69-3 structure
Product Name:Benzenamine, 2,3,6-trichloro-4-nitro-
CAS No:62406-69-3
MF:C6H3Cl3N2O2
MW:241.459218263626
CID:445841
PubChem ID:18354559
Update Time:2025-04-19

Benzenamine, 2,3,6-trichloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,3,6-trichloro-4-nitro-
    • 2,3,6-trichloro-4-nitroaniline
    • 62406-69-3
    • LUAAQMFDPHTJDZ-UHFFFAOYSA-N
    • DTXSID20593045
    • SCHEMBL6186321
    • Inchi: 1S/C6H3Cl3N2O2/c7-2-1-3(11(12)13)4(8)5(9)6(2)10/h1H,10H2
    • InChI Key: LUAAQMFDPHTJDZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=CC=1[N+](=O)[O-])Cl)N)Cl

Computed Properties

  • Exact Mass: 239.92619
  • Monoisotopic Mass: 239.926010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.16
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